9-[(3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
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15.8 mg/mL
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Inosine (9-β-D-Ribofuranosylhypoxanthine) is a foundational purine nucleoside comprising a hypoxanthine base linked to a ribofuranose ring. In industrial and laboratory procurement, it is primarily sourced as a highly soluble, membrane-permeable purine donor for cell culture media, a stable precursor for the enzymatic or chemical synthesis of inosine 5'-monophosphate (IMP) and other nucleotide analogs, and a robust pharmacological tool for adenosine receptor studies. Unlike free purine bases or phosphorylated nucleotides, inosine offers a distinct combination of neutral-pH aqueous solubility, direct cellular bioavailability via equilibrative nucleoside transporters (ENTs), and resistance to rapid deamination, making it a critical raw material for biomanufacturing, purine salvage pathway assays, and immunomodulatory research [1].
Procurement substitution of inosine with closely related purines often results in critical workflow failures. Attempting to use the aglycone base, hypoxanthine, introduces severe solubility bottlenecks; hypoxanthine is practically insoluble in water at neutral pH, requiring harsh alkaline or acidic adjustments that can degrade sensitive cell culture media. Conversely, substituting inosine with adenosine for receptor assays or in vivo models leads to rapid degradation, as adenosine is cleared by adenosine deaminase with a half-life of less than 10 seconds. Furthermore, utilizing the downstream nucleotide, inosine 5'-monophosphate (IMP), restricts intracellular delivery because the charged phosphate group prevents direct membrane permeation, forcing reliance on variable extracellular ecto-5'-nucleotidase activity for cellular uptake [1].
Solubility and Formulation vs. Hypoxanthine
A primary driver for procuring inosine over its free base, hypoxanthine, is its vastly superior solubility profile in neutral aqueous solutions. Inosine achieves an aqueous solubility of approximately 16 g/L (16 mg/mL) at room temperature. In contrast, hypoxanthine exhibits a solubility of only ~0.07 g/L under the same conditions. This >200-fold difference allows inosine to be formulated into concentrated stock solutions for biomanufacturing and cell culture without the need for extreme pH adjustments that could compromise media integrity [1].
| Evidence Dimension | Aqueous solubility at neutral pH (25°C) |
| Target Compound Data | ~16 g/L |
| Comparator Or Baseline | Hypoxanthine (~0.07 g/L) |
| Quantified Difference | >200-fold higher solubility for Inosine |
| Conditions | Neutral pH aqueous solution, 25°C |
Enables the preparation of high-concentration purine supplements for cell culture and industrial fermentation without requiring harsh, media-degrading pH adjustments.
Stability and Assay Reliability vs. Adenosine
For pharmacological studies targeting purinergic signaling, inosine provides a highly stable alternative to adenosine. In physiological matrices containing adenosine deaminase, adenosine is rapidly degraded with an in vivo half-life of less than 10 seconds. Inosine, being the stable downstream product of this deamination, persists with a half-life of approximately 15 hours. This >5,000-fold increase in stability allows inosine to serve as a reliable, long-acting functional agonist for adenosine A2A receptors in prolonged cell-based assays and in vivo models [1].
| Evidence Dimension | Physiological half-life |
| Target Compound Data | ~15 hours |
| Comparator Or Baseline | Adenosine (<10 seconds) |
| Quantified Difference | >5,000-fold longer half-life for Inosine |
| Conditions | In vivo circulation / serum containing adenosine deaminase |
Prevents rapid compound degradation during prolonged in vitro or in vivo assays, ensuring consistent receptor activation and reproducible data.
Cellular Bioavailability vs. IMP
When supplying purines to rapidly dividing cells, the phosphorylation state dictates bioavailability. Inosine is readily transported across cell membranes via equilibrative nucleoside transporters (ENTs). Conversely, the phosphorylated analog, IMP, cannot cross the cell membrane directly and relies entirely on the catalytic activity of extracellular ecto-5'-nucleotidase to be converted back into inosine before uptake. In cell lines lacking sufficient ecto-5'-nucleotidase activity, IMP fails to rescue purine-starved cells, whereas inosine restores normal growth rates [1].
| Evidence Dimension | Direct cellular membrane permeability |
| Target Compound Data | Direct uptake via ENTs (transporter-mediated) |
| Comparator Or Baseline | IMP (requires prior extracellular dephosphorylation) |
| Quantified Difference | Bypasses rate-limiting ecto-enzyme dependency |
| Conditions | In vitro cell culture supplementation (purine salvage pathway) |
Guarantees consistent intracellular purine delivery across diverse cell lines, regardless of their surface enzyme expression profiles.
Neutral-pH Cell Culture Supplementation
Due to its >200-fold higher aqueous solubility compared to hypoxanthine, inosine is a highly effective purine source for formulating concentrated, neutral-pH cell culture media and supplements. It prevents the precipitation issues associated with free purine bases and avoids the need for harsh solvents [1].
Prolonged A2A Receptor Assays
Leveraging its 15-hour half-life, inosine is the preferred compound for sustained activation of the adenosine A2A receptor in vitro and in vivo. It circumvents the rapid enzymatic degradation that limits the utility of adenosine, allowing for accurate, long-term immunomodulatory and neuroprotective modeling [2].
Nucleotide Synthesis Precursor
In biomanufacturing, inosine is utilized as a highly bioavailable, direct precursor for the enzymatic or chemical synthesis of inosine 5'-monophosphate (IMP) and other nucleotide analogs. Its ability to easily permeate cells and undergo direct phosphorylation makes it a more process-friendly starting material than both free bases (which require complex salvage pathways) and pre-phosphorylated nucleotides (which face transport barriers) [3].
References
- [1] American Chemical Society. (2019). Molecule of the Week: Inosine.
- [2] Welihinda, A. A., et al. (2016). The adenosine metabolite inosine is a functional agonist of the adenosine A2A receptor with a unique signaling bias. Cellular Signalling, 28(6), 452-460.
- [3] Cohen, A., et al. (1983). Inosine 5'-monophosphate vs inosine and hypoxanthine as substrates for purine salvage in human lymphoid cells. Journal of Biological Chemistry.
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